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Compound of Interest

Compound Name: 3-Amino-4-chlorobenzonitrile

Cat. No.: B1266679 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for Laboratory

Professionals

This document provides critical safety and logistical information for the handling of 3-Amino-4-
chlorobenzonitrile (CAS No. 53312-79-1). Adherence to these guidelines is paramount for

ensuring the safety of researchers, scientists, and drug development professionals. This guide

offers direct, procedural steps for safe operation and disposal, reinforcing our commitment to

being your trusted partner in laboratory safety and chemical handling.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Amino-4-chlorobenzonitrile is a solid substance that presents several hazards. It is harmful

if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye

irritation, and may cause respiratory irritation.[1][2] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1][2]

Protects against dust particles

and splashes that can cause

serious eye irritation.

Hand Protection
Chemically resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which

can lead to irritation and

potential allergic reactions.

Respiratory Protection
A NIOSH-approved N95 dust

mask or higher.

Minimizes the inhalation of

dust particles that can cause

respiratory tract irritation.[1][2]

Protective Clothing
A lab coat or other suitable

protective clothing.

Provides an additional barrier

to prevent skin contact.

Safe Handling and Storage Workflow
Proper handling and storage are crucial to maintaining a safe laboratory environment. The

following workflow outlines the key steps from receiving the chemical to its final disposal.
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Preparation

Handling

Storage

Disposal

Don Appropriate PPE Prepare Well-Ventilated Work AreaReview Safety Data Sheet (SDS) Carefully Weigh/Handle Solid

Spill Containment Kit Ready

In Case of Spill

Store in Tightly Closed Container

Collect Waste in Labeled Container

After Use

Keep in a Cool, Dry, Well-Ventilated Place

Follow Institutional and Regulatory Disposal Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Amino-4-chlorobenzonitrile.

Emergency Procedures: First Aid
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If skin irritation or a rash occurs, seek

medical attention.[3]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately for treatment

advice.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Spill Response Protocol:

Evacuate and Ventilate: Immediately evacuate the area of the spill and ensure it is well-

ventilated.

Wear Appropriate PPE: Before attempting to clean the spill, don the full recommended

personal protective equipment.

Contain the Spill: For a solid spill, carefully sweep up the material to avoid generating dust.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0738.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0738.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Absorb and Neutralize: Cover the spill with an inert absorbent material such as dry lime,

sand, or soda ash.[3]

Collect and Containerize: Place the absorbed material into a clearly labeled, sealed

container for hazardous waste.

Decontaminate the Area: Clean the spill area thoroughly with a suitable decontamination

solution and dispose of all cleaning materials as hazardous waste.

Report the Incident: Report the spill to the appropriate environmental health and safety

personnel at your institution.

Waste Disposal Plan:

Waste 3-Amino-4-chlorobenzonitrile and any contaminated materials must be treated as

hazardous waste.

Segregate Waste: Collect all waste material contaminated with 3-Amino-4-
chlorobenzonitrile in a dedicated, properly labeled, and sealed container.

Follow Regulations: Dispose of the hazardous waste in accordance with all applicable local,

state, and federal regulations.[1] This typically involves arranging for collection by a licensed

hazardous waste disposal company.

Do Not Dispose in General Trash or Drains: Under no circumstances should this chemical or

its containers be disposed of in the general trash or washed down the drain.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-Amino-4-chlorobenzonitrile can aid

in its safe handling and storage.
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Property Value

CAS Number 53312-79-1[1][4][5]

Molecular Formula C₇H₅ClN₂[4][5]

Molecular Weight 152.58 g/mol [1][4][5]

Appearance Solid[1]

Melting Point 87-91 °C[1][6]

Storage Class 11 - Combustible Solids[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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